Cas no 929504-75-6 (N-ethyl-6-methoxyquinazolin-4-amine)
N-ethyl-6-methoxyquinazolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinazolinamine, N-ethyl-6-methoxy-
- N-ethyl-6-methoxyquinazolin-4-amine
-
- Inchi: 1S/C11H13N3O/c1-3-12-11-9-6-8(15-2)4-5-10(9)13-7-14-11/h4-7H,3H2,1-2H3,(H,12,13,14)
- InChI Key: JWGFNUMXXBCYQZ-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(OC)C=C2)=C(NCC)N=C1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 364.8±27.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-ethyl-6-methoxyquinazolin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-ethyl-6-methoxyquinazolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927745-10mg |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927745-50mg |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E927745-100mg |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-133735-0.05g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-133735-0.1g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-133735-0.25g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-133735-0.5g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-133735-1.0g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-133735-2.5g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-133735-5.0g |
N-ethyl-6-methoxyquinazolin-4-amine |
929504-75-6 | 95% | 5.0g |
$2277.0 | 2023-02-15 |
N-ethyl-6-methoxyquinazolin-4-amine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on N-ethyl-6-methoxyquinazolin-4-amine
N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6): An Overview of a Promising Compound in Pharmaceutical Research
N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-ethyl-6-methoxyquinazolin-4-amine.
The chemical structure of N-ethyl-6-methoxyquinazolin-4-amine is characterized by a quinazoline core with an ethyl group at the 4-position and a methoxy group at the 6-position. The quinazoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the ethyl and methoxy groups imparts unique pharmacological properties to the compound, making it an attractive candidate for drug development.
The synthesis of N-ethyl-6-methoxyquinazolin-4-amine can be achieved through several routes. One common method involves the condensation of 2-amino-5-methoxybenzonitrile with ethyl isocyanate, followed by cyclization and reduction steps. This multi-step process yields the desired compound with high purity and yield. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic approaches, to enhance the production process.
In terms of biological activities, N-ethyl-6-methoxyquinazolin-4-amine has shown promising results in various preclinical studies. One of its most notable applications is in cancer therapy. Research has demonstrated that this compound exhibits potent anti-proliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
Beyond its anti-cancer properties, N-ethyl-6-methoxyquinazolin-4-amine has also been investigated for its anti-inflammatory effects. Studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the antiviral activity of N-ethyl-6-methoxyquinazolin-4-amine. Recent research has indicated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-ethyl-6-methoxyquinazolin-4-amine in human subjects. Early-phase trials have shown promising results, with good tolerability and pharmacokinetic profiles observed in patients. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, N-ethyl-6-methoxyquinazolin-4-amine (CAS No. 929504-75-6) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in areas such as oncology, inflammation, and virology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.
929504-75-6 (N-ethyl-6-methoxyquinazolin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)